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Compound of Interest

Compound Name: 3,3,3-Trifluoro-2-oxopropanal

Cat. No.: B1362320

Essential Safety and Handling Guide for 3,3,3-
Trifluoro-2-oxopropanal

Disclaimer: Specific safety data for 3,3,3-Trifluoro-2-oxopropanal is limited. The following
guidance is based on the chemical properties of structurally similar fluorinated aldehydes and
general best practices for handling reactive and potentially hazardous chemicals. Always
consult with your institution's Environmental Health and Safety (EHS) department for site-
specific protocols.

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 3,3,3-Trifluoro-2-oxopropanal. Adherence to these
protocols is vital for ensuring personal safety, environmental protection, and regulatory
compliance.

I. Hazard Summary & Key Precautions

While a comprehensive hazard profile for 3,3,3-Trifluoro-2-oxopropanal is not readily
available, it should be handled as a hazardous substance due to its chemical structure. Based
on analogous compounds, the primary hazards are likely to include:

o Skin and Eye Irritation/Corrosion: Aldehydes are often irritating to the skin and eyes, and
fluorinated compounds can enhance this effect.[1][2]
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e Respiratory Irritation: Vapors may cause irritation to the respiratory tract.[2]
o Flammability: While not confirmed, similar small organic molecules can be flammable.
» Toxicity: The compound may be harmful if ingested, inhaled, or absorbed through the skin.

Core Safety Precautions:

Always handle this chemical in a well-ventilated chemical fume hood.[3]

Avoid all direct contact with skin, eyes, and clothing.[2]

Prevent the release of vapors into the work environment.

Ensure an eyewash station and safety shower are readily accessible.[2]

Do not eat, drink, or smoke in the laboratory.

Il. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory for the safe handling of 3,3,3-Trifluoro-2-
oxopropanal at all stages.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical splash goggles and
a full-face shield.[1] Must
comply with OSHA 29 CFR
1910.133 or European
Standard EN166.[2]

Protects against splashes and
vapors that can cause serious
eye damage.[1][2]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene, or
Butyl rubber).[2] Double-
gloving is recommended.
Inspect gloves for integrity

before each use.[2]

Prevents skin contact, which
can cause irritation or
absorption of the chemical.[2]
Latex gloves are not
recommended as some
chemicals can readily pass
through them.[1]

Body Protection

A fully buttoned laboratory coat
with long sleeves.[1] For larger
quantities or tasks with a high
splash potential, a chemical-
resistant apron or coveralls
should be worn over the lab
coat.[2]

Minimizes the risk of accidental

skin contact.[2]

Footwear

Closed-toe and heel shoes
constructed of an impervious

material.[1]

Protects feet from spills.

Respiratory Protection

Not typically required for small-
scale laboratory use within a
certified chemical fume hood.
[2] In the event of a spill or
ventilation failure, a NIOSH-
approved respirator with an
appropriate cartridge for
organic vapors may be

necessary.[4]

Protects against inhalation of

potentially harmful vapors.
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lll. Operational Plan: Step-by-Step Handling
Protocol

1. Preparation:

Before handling, ensure all necessary PPE is available and in good condition.
Confirm that the chemical fume hood is functioning correctly.

Locate the nearest safety shower and eyewash station.[2]

Have spill cleanup materials readily available.

. Handling the Chemical:

Don all required PPE as outlined in the table above.

Perform all manipulations of 3,3,3-Trifluoro-2-oxopropanal within the fume hood.

Use non-sparking tools and ensure all equipment is properly grounded to prevent static
discharge.[3]

Keep containers tightly closed when not in use.[5]

Avoid inhalation of any vapors.

If transferring the chemical, do so carefully to avoid splashing.
. Storage:

Store the chemical in a cool, dry, and well-ventilated area, away from incompatible materials
such as strong oxidizing agents.[5]

The container should be tightly sealed.[5]

. In Case of Exposure:
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» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

» Skin Contact: Immediately remove all contaminated clothing and wash the affected area with
soap and plenty of water for at least 15 minutes.[5] Seek medical attention if irritation
persists.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the
individual is not breathing, begin artificial respiration. Seek immediate medical attention.[6]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[6]

IV. Disposal Plan
All waste containing 3,3,3-Trifluoro-2-oxopropanal must be treated as hazardous waste.
1. Waste Collection:

o Collect all waste, including contaminated disposable PPE (gloves, etc.) and absorbent
materials, in a clearly labeled and sealed hazardous waste container.[2][7]

e Do not mix this waste with other waste streams unless compatibility is confirmed.[7]
e Do not dispose of this chemical down the drain.[7]
2. Container Labeling:
e The waste container must be labeled with:
o The words "Hazardous Waste".[3]
o The full chemical name: "Waste 3,3,3-Trifluoro-2-oxopropanal”.[3]
o Aclear list of associated hazards (e.g., "Irritant,” "Potentially Flammable").[3]

3. Storage of Waste:
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Store the hazardous waste container in a designated satellite accumulation area within the
laboratory, away from general work areas.

N

. Final Disposal:

The primary and recommended method for the disposal of fluorinated organic compounds is
high-temperature incineration by a licensed hazardous waste management company.[3]

Contact your institution's EHS department to arrange for a hazardous waste pickup.

V. Quantitative Data Summary

Specific quantitative data for 3,3,3-Trifluoro-2-oxopropanal is not widely available. The
following table includes data for the compound where found, and for a structurally similar
compound, 3,3,3-Trifluoropropanal, to provide context.

. Value (3,3,3-
Value (3,3,3-Trifluoro-2-

Property Trifluoropropanal - for
oxopropanal)
reference)
Molecular Formula CsHF302[8] CsHsF30[9]
Molecular Weight 126.03 g/mol [8] 112.06 g/mol
CAS Number 91944-47-7[8] 460-40-2[9]

GHS Hazard Statements

(Reference)

Not Available

H226 (Flammable liquid and
vapor), H302 (Harmful if
swallowed), H312 (Harmful in
contact with skin), H315
(Causes skin irritation), H319
(Causes serious eye irritation),
H332 (Harmful if inhaled),
H335 (May cause respiratory
irritation)[9]

VI. Chemical Handling Workflow
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Caption: Workflow for the safe handling and disposal of 3,3,3-Trifluoro-2-oxopropanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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